Cas no 445-69-2 (1,2-Benzenedicarbonyl difluoride (9CI))

1,2-Benzenedicarbonyl difluoride (9CI) structure
445-69-2 structure
Product Name:1,2-Benzenedicarbonyl difluoride (9CI)
CAS No:445-69-2
MF:C8H4F2O2
MW:170.112969398499
CID:324892
PubChem ID:21572631
Update Time:2025-04-19

1,2-Benzenedicarbonyl difluoride (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarbonyl difluoride (9CI)
    • Phthaloylfluoride (6CI,7CI,8CI)
    • 1,2-Benzenedicarbonyldifluoride
    • benzene-1,2-dicarbonyl fluoride
    • phthaloyl difluoride
    • Benzene-1,2-dicarbonyl difluoride
    • 445-69-2
    • SCHEMBL103048
    • DTXSID90615940
    • Inchi: 1S/C8H4F2O2/c9-7(11)5-3-1-2-4-6(5)8(10)12/h1-4H
    • InChI Key: OKZQOHHDISEJFI-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=CC=1C(=O)F)=O

Computed Properties

  • Exact Mass: 170.01792
  • Monoisotopic Mass: 170.01793569g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • Density: 1.3066
  • Melting Point: 42.5°C
  • Boiling Point: 227°C (rough estimate)
  • PSA: 34.14

1,2-Benzenedicarbonyl difluoride (9CI) Related Literature

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